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Compound Focus: 4-Chlorocinnamic acid

CAS No.: 940-62-5

Cat. No.: S600200

Chemical Profile & Key Properties

4-Chlorocinnamic acid (CAS 1615-02-7) is an organochlorine compound comprising trans-cinnamic acid
with a chloro substituent at the 4-position on the phenyl ring. It appears as a white to off-white crystalline

powder and is classified under phenylpropanoids. [1] [2]

Physical-Chemical Properties Summary

Property Value/Specification Source/Reference
CAS Number 1615-02-7 Multiple Sources
Molecular Formula CoH7CIO2 Multiple Sources
Molecular Weight 182.60 g/mol Multiple Sources
Melting Point 247-251 °C [3]

Appearance White to off-white crystalline powder [2] [4]
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Property Value/Specification
pKa 4.33

Density 1.348 g/cm?3
Storage Desiccate at -20°C

Source/Reference

[3]

[3]

[1]

Solubility Data & Preparation Guidelines

Quantitative Solubility Profile

Solvent Category Solvent Solubility Notes
Chlorinated Chloroform, Soluble Recommended solvents [1]
Solvents Dichloromethane
Dipolar Aprotic DMSO, Acetone Soluble DMSO is preferred for stock
solutions [1] [2]
Esters Ethyl Acetate Soluble [1]
Alcohols Ethanol Soluble [3]
Ethers Ether Soluble [3]
Aqueous Water Slightly Limited solubility [3]
soluble

Stock Solution Preparation Protocol

Standard Stock Solution Preparation (100 mM in DMSO):

¢ Weighment: Accurately weigh 18.26 mg of 4-chlorocinnamic acid (MW: 182.60 g/mol).
¢ Solvent Addition: Transfer the compound to a clean vial and add 1.0 mL of anhydrous DMSO.
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¢ Dissolution: Warm the tube at 37°C and briefly sonicate in an ultrasonic bath until completely
dissolved.

¢ Quality Check: Visually inspect for any particulate matter or cloudiness.

e Storage: Aliquot and store at -20°C for long-term stability (several months). [1]

Troubleshooting Note: If using DMSO is not feasible for your assay, alternative solvent systems like
ethanol or 1:1 mixtures of ethanol with water-miscible solvents can be explored, though optimization may be

required. [2]

Dilution Calculator

Concentration (mM) Volume from 100 mg Volume from 50 mg
10 mM 54.76 mL 27.38 mL

50 mM 10.95 mL 5.48 mL

100 mM 5.48 mL 2.74 mL

Based on molecular weight of 182.60 g/mol. [1]

Troubleshooting Common Solubility Issues

Problem 1: Compound Won't Dissolve Completely

Possible Causes & Solutions:

¢ Insufficient Energy Input: The compound may require additional thermal energy and agitation.

e Solution: Warm the solution to 37°C and use sonication. The vial can be gently warmed in a hand
bath. [1]

¢ Solvent Selection Error: The solvent may not have adequate solubility parameters.

e Solution: Switch to a recommended solvent like DMSO, chloroform, or dichloromethane. [1]

¢ Crystal Polymorphism: Different crystal batches may have varying dissolution kinetics.

e Solution: Gently scratch the vial with a glass rod or add a seed crystal after initial dissolution.
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Problem 2: Precipitation Upon Dilution

Possible Causes & Solutions:

¢ Solvent Incompatibility: Rapid change in solvent polarity when diluting aqueous systems.

e Solution: Perform gradual, step-wise dilution rather than a single large dilution. Pre-mix the organic
solvent with the aqueous buffer before adding the stock solution.

e Concentration Threshold Exceeded: The final concentration in the working solution is too high.

¢ Solution: Reduce the final test concentration or increase the organic solvent percentage in the assay
buffer.

Problem 3: Compound Precipitation During Biological Assays

Possible Causes & Solutions:

¢ pH Sensitivity: The carboxylic acid group (pKa 4.33) may protonate/deprotonate based on
environment. [3]

e Solution: Check the buffer pH and ensure it's appropriately controlled. The ionized form may have
different solubility.

e Temperature Fluctuation: Precipitation upon moving from storage to assay conditions.

¢ Solution: Allow the stock solution to reach room temperature before opening to prevent condensation
and ensure complete redissolution. [1]

Experimental Workflow Diagram

The following diagram illustrates the recommended decision pathway for addressing solubility issues:
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Frequently Asked Questions (FAQ)

Q1: What is the maximum concentration achievable in DMSO? A: While solubility in DMSO is
generally high (>100 mM), practical working concentrations of 50-100 mM are recommended to prevent

precipitation upon storage and ensure accurate pipetting of viscous solutions. [1] [2]

Q2: How long are stock solutions stable when stored properly? A: When stored sealed below -20°C,
stock solutions are typically stable for several months. However, for critical quantitative work, we

recommend preparing fresh solutions on the same day of use. Always avoid repeated freeze-thaw cycles. [1]

Q3: The compound dissolved in DMSO but precipitated when added to my aqueous assay buffer. How
can I prevent this? A: This is a common challenge. Consider using a co-solvent approach or formulated
vehicles for in vivo studies. For injection formulations, try DMSO:Tween 80:Saline (10:5:85) or similar
combinations to maintain solubility. For oral administration, suspension in 0.5% carboxymethylcellulose

sodium is recommended. [2]

Q4: Are there any specific handling precautions for this compound? A: While generally stable under
recommended conditions, avoid strong oxidizing agents. The compound should be handled in a well-
ventilated area, and personal protective equipment should be worn. Store in a tightly closed container in a

cool, dry, well-ventilated area away from incompatible substances. [3]

Q5: What analytical methods can confirm compound integrity after dissolution? A: Reverse-phase
HPLC-MS using a C18 column with water/acetonitrile mobile phases containing 0.1% formic acid is

effective for analyzing 4-chlorocinnamic acid and checking for degradation. [5]

Advanced Applications & Research Context

4-Chlorocinnamic acid demonstrates several important biological activities that make it valuable for

pharmaceutical research:

¢ Urease Inhibition: Shows potent urease inhibitory activity (ICso = 1.10 pM), which is relevant for
treating certain bacterial infections. [1]

o Antifungal Properties: Exhibits activity against various Candida species, with ester derivatives
showing enhanced potency. The mechanism may involve inhibition of the enzyme 14a-demethylase.

[6]
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¢ Antibacterial Effects: Demonstrates antibacterial activity against organisms like Staphylococcus
aureus. [2]

¢ Tyrosinase Inhibition: Has an inhibitory effect on tyrosinase, suggesting potential applications in
dermatology and cosmetics. [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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